Sugar complexation to silicone boronic acids†

Chemical Communications Pub Date: 2012-12-21 DOI: 10.1039/C2CC37438B

Abstract

A new class of surface-active compounds based on the combination of silicones and boronic acids is described. The properties of the compounds can be tuned by manipulation of both the hydrophobic (silicone size and 3D structure) and hydrophilic components (by binding different saccharides to the boronic acid). Stabilization of the four-coordinate boron structure is provided by Tris buffer that also maintains neutral pH to suppress silicone hydrolysis.

Graphical abstract: Sugar complexation to silicone boronic acids
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